4-Bromo-5-fluoro-2-methylphenylboronic acid pinacol ester

• IUPAC Name: 2-(4-bromo-5-fluoro-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H17BBrFO2/c1-8-6-10(15)11(16)7-9(8)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key: KRXVNEZXEVTLMO-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2C)Br)F
• Molecular Formula: C13H17BBrFO2
• Molecular Weight: 314.99 g/mol

Description

“4-Bromo-5-fluoro-2-methylphenylboronic acid pinacol ester” is a type of boronic ester, which is a valuable building block in organic synthesis. It is used in various chemical reactions, including the Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction.

Synthesis Analysis

The synthesis of this compound involves the use of a variety of reagents, with properties tailored for application under specific conditions. Protodeboronation of 1°, 2°, and 3° alkyl boronic esters is a key step in the synthesis process. This process is not well developed, but a radical approach has been reported.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a boronic ester group (Bpin), which is remarkably small. The planarity of the oxygen-boron-oxygen motif plays an important role in minimizing steric interactions.

Chemical Reactions Analysis

This compound participates in various chemical reactions. For instance, it is used in the Suzuki–Miyaura coupling reaction, which involves the formation of a new Pd–C bond through oxidative addition. It also undergoes protodeboronation, a process that is paired with a Matteson–CH2–homologation to allow for formal anti-Markovnikov alkene hydromethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the presence of the boronic ester group. This group is small in size, which minimizes steric interactions and influences the compound’s reactivity.

Mechanism of Action

The mechanism of action of this compound involves its participation in electronically divergent processes with the metal catalyst in the Suzuki–Miyaura coupling reaction. In addition, it undergoes protodeboronation utilizing a radical approach.

Future Directions

The future directions in the research and application of this compound involve the development of more efficient synthesis methods, particularly for the protodeboronation process. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential applications in various chemical reactions.